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Compound of Interest

Compound Name: SB-3CT

Cat. No.: B1684672 Get Quote

Essential Safety and Handling Guide for SB-3CT
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of SB-3CT, a potent and selective inhibitor of matrix

metalloproteinase-2 (MMP-2) and MMP-9.[1][2][3] It is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Chemical and Physical Properties of SB-3CT
A summary of the key quantitative data for SB-3CT is presented below for easy reference.

Property Value

CAS Number 292605-14-2[1][2]

Molecular Formula C₁₅H₁₄O₃S₂[1]

Molecular Weight 306.4 g/mol [1]

Purity ≥98%

Solubility

- 100 mM in DMSO- 20 mM in Ethanol- 25

mg/mL in DMF[1]- 0.1 mg/mL in DMF:PBS (pH

7.2) (1:5)[1]

Storage Store at -20°C
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Personal Protective Equipment (PPE) for Handling
SB-3CT
Given that SB-3CT is a potent bioactive compound intended for research, stringent adherence

to safety protocols is mandatory. The following personal protective equipment should be worn

at all times when handling SB-3CT.

PPE Category Specific Recommendations

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

required. Always inspect gloves for tears or

punctures before use. Change gloves

immediately if they become contaminated.

Eye Protection

Safety glasses with side shields or chemical

splash goggles are mandatory to protect against

accidental splashes.

Body Protection

A standard laboratory coat must be worn. For

procedures with a higher risk of splashes,

consider a chemical-resistant apron over the lab

coat.

Respiratory Protection

For handling the powdered form of SB-3CT or

when preparing solutions, it is advisable to work

in a well-ventilated area or a chemical fume

hood to avoid inhalation of airborne particles. If

a fume hood is not available, a properly fitted

respirator may be necessary based on a risk

assessment.

Operational Plans: Handling and Experimental
Protocols
SB-3CT is a selective inhibitor of gelatinases MMP-2 and MMP-9 and has been utilized in

various preclinical studies, including models of traumatic brain injury, cerebral ischemia, and

cancer.[1][2][4]
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Solution Preparation
SB-3CT is typically supplied as a powder.[5] When preparing solutions, it is crucial to use a

fume hood to minimize inhalation exposure. Based on published experimental protocols,

common solvents include DMSO, ethanol, and DMF.[1][5] For in vivo studies, SB-3CT has

been administered as a suspension in a vehicle solution such as 10% DMSO in normal saline.

[4][6]

Experimental Workflow: In Vivo Administration
The following diagram illustrates a typical workflow for an in vivo experiment involving the

administration of SB-3CT to an animal model, based on protocols described in the literature.[4]

[6]
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A representative workflow for in vivo studies using SB-3CT.

Disposal Plan
All waste materials contaminated with SB-3CT, including unused solutions, empty vials, and

contaminated PPE, must be disposed of as hazardous chemical waste.

Solid Waste: Contaminated items such as gloves, pipette tips, and empty vials should be

collected in a designated, sealed, and clearly labeled hazardous waste container.
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Liquid Waste: Unused or waste solutions of SB-3CT should be collected in a separate,

sealed, and labeled hazardous waste container. Do not pour SB-3CT solutions down the

drain.

Disposal Compliance: Follow all local, state, and federal regulations for the disposal of

hazardous chemical waste. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines and procedures.

By adhering to these safety and handling protocols, researchers can minimize risks and ensure

a safe laboratory environment when working with SB-3CT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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